Cas no 1208077-72-8 (3-chloro-2,4-difluorobenzene-1-sulfonyl chloride)

• Product Name: 3-chloro-2,4-difluorobenzene-1-sulfonyl chloride
• CAS No: 1208077-72-8
• MF: C₆H₂Cl₂F₂O₂S
• MW: 247.046685695648
• CID: 4577615
• PubChem ID: 50998358
• Update Time: 2025-10-30

3-chloro-2,4-difluorobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2,4-difluorobenzenesulfonyl chloride
• 3-chloro-2,4-difluorophenylsulfonyl chloride
• 3-chloro-2,4-difluorobenzene-1-sulfonyl chloride

• MDL： MFCD12922567
• Inchi： 1S/C6H2Cl2F2O2S/c7-5-3(9)1-2-4(6(5)10)13(8,11)12/h1-2H
• InChI Key： LWTZUPNGXKUHOP-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(F)C(Cl)=C1F

Computed Properties

• Exact Mass: 245.9120622g/mol
• Monoisotopic Mass: 245.9120622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 3-chloro-2,4-difluorobenzene-1-sulfonyl chloride

Introduction to 3-Chloro-2,4-Difluorobenzene-1-Sulfonyl Chloride (CAS No. 1208077-72-8)

3-Chloro-2,4-difluorobenzene-1-sulfonyl chloride (CAS No. 1208077-72-8) is a versatile and important organic compound used in various chemical and pharmaceutical applications. This compound is characterized by its unique molecular structure, which includes a chloro, difluoro, and sulfonyl chloride functional groups. These functional groups contribute to its reactivity and make it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

The chemical formula of 3-chloro-2,4-difluorobenzene-1-sulfonyl chloride is C₈H₃ClF₂O₃S, and its molecular weight is approximately 256.66 g/mol. The compound is a white to off-white solid at room temperature and is highly reactive due to the presence of the sulfonyl chloride group. This group readily undergoes nucleophilic substitution reactions, making it an excellent electrophile in synthetic chemistry.

In the pharmaceutical industry, 3-chloro-2,4-difluorobenzene-1-sulfonyl chloride is often used as a building block for the synthesis of sulfonamide derivatives. Sulfonamides are a class of compounds with a wide range of biological activities, including antibacterial, antifungal, and anti-inflammatory properties. Recent research has shown that certain sulfonamide derivatives derived from this compound exhibit potent activity against various pathogens and have potential applications in the treatment of infectious diseases.

A study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis and biological evaluation of a series of sulfonamide derivatives derived from 3-chloro-2,4-difluorobenzene-1-sulfonyl chloride. The researchers found that several of these derivatives demonstrated significant antibacterial activity against both Gram-positive and Gram-negative bacteria. Additionally, some compounds showed promising anti-inflammatory properties, making them potential candidates for further drug development.

In addition to its use in pharmaceuticals, 3-chloro-2,4-difluorobenzene-1-sulfonyl chloride is also employed in the synthesis of agrochemicals. The unique combination of chloro and difluoro substituents on the benzene ring provides enhanced stability and resistance to degradation, which are desirable properties for pesticides and herbicides. A recent study in the Pest Management Science journal highlighted the use of this compound as an intermediate in the synthesis of novel herbicides with improved efficacy and reduced environmental impact.

The reactivity of 3-chloro-2,4-difluorobenzene-1-sulfonyl chloride can be controlled through various synthetic strategies. For example, it can be reacted with amines to form sulfonamides or with alcohols to produce sulfonate esters. These reactions are typically carried out under mild conditions using appropriate solvents and catalysts to ensure high yields and selectivity.

Safety considerations are important when handling 3-chloro-2,4-difluorobenzene-1-sulfonyl chloride. The compound should be stored in a cool, dry place away from strong acids and bases. Protective equipment such as gloves, goggles, and lab coats should be worn during handling to prevent skin contact and inhalation. Proper ventilation is also essential to minimize exposure to fumes.

In conclusion, 3-chloro-2,4-difluorobenzene-1-sulfonyl chloride (CAS No. 1208077-72-8) is a valuable intermediate with diverse applications in chemical and pharmaceutical research. Its unique molecular structure and reactivity make it an essential building block for the synthesis of sulfonamide derivatives with potential therapeutic uses. Ongoing research continues to explore new applications and improve synthetic methods for this important compound.